Cas no 932162-83-9 (ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 932162-83-9
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• MDL: MFCD09473415
• CID: 3155741
• PubChem ID: 19916055
• Update Time: 2025-07-22

ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-(3-Amino-phenyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl ester
• ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate
• ethyl7-(3-aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• 992-883-2
• AKOS004099743
• EN300-231418
• CCG-335294
• ethyl 7-(3-aminophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• CS-0299025
• STK351815
• ethyl 7-(3-aminophenyl)pyrazolo(1,5-a)pyrimidine-2-carboxylate
• 932162-83-9
• HMB16283

• MDL： MFCD09473415
• Inchi： 1S/C15H14N4O2/c1-2-21-15(20)12-9-14-17-7-6-13(19(14)18-12)10-4-3-5-11(16)8-10/h3-9H,2,16H2,1H3
• InChI Key： CLOVVVJVLCYVNW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2N=CC=C(C3C=CC=C(C=3)N)N2N=1)=O

Computed Properties

• Exact Mass: 282.11167570Da
• Monoisotopic Mass: 282.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate

Introduction to Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate (CAS No. 932162-83-9)

Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate, a compound with the chemical identifier CAS No. 932162-83-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazoloapyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The molecular structure of Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate consists of a fused pyrazolo[1,5-a]pyrimidine core, which is a well-documented scaffold in medicinal chemistry. This core is further functionalized with an ethyl ester group at the 2-position and an amino-substituted phenyl ring at the 3-position of the pyrazoloapyrimidine ring system. Such modifications are strategically designed to enhance binding affinity and selectivity towards target enzymes and receptors.

The presence of the amino group on the phenyl ring introduces a potential site for hydrogen bonding interactions, which are crucial for the compound's binding efficacy. Additionally, the ethyl ester moiety can be hydrolyzed under physiological conditions, potentially releasing a free carboxylic acid group that may further modulate biological activity. These structural features make Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate a promising candidate for further investigation in drug discovery.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazoloapyrimidine derivatives in developing novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The specific substitution pattern in Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate is particularly noteworthy, as it may confer unique properties that distinguish it from other members of this chemical class.

In vitro studies have begun to elucidate the biological profile of Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate. Initial assays suggest that this compound exhibits significant activity against certain enzymes implicated in inflammatory pathways. The amino group on the phenyl ring appears to play a critical role in mediating these interactions, possibly through direct binding to active sites or allosteric modulation. Furthermore, preliminary data indicate that the ethyl ester group may influence metabolic stability and bioavailability, making it an important consideration for drug development.

The synthesis of Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate involves multi-step organic reactions that highlight the synthetic versatility of pyrazoloapyrimidine scaffolds. The process typically begins with the condensation of appropriate precursors to form the core heterocyclic ring system, followed by functionalization at the designated positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the amino-substituted phenyl ring with high precision.

The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations. The synthetic strategy for Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate has been optimized to minimize byproduct formation and maximize yield. This approach not only ensures cost-effective production but also enhances reproducibility across different batches. Such advancements are critical for advancing preclinical studies and eventual clinical trials.

As interest in targeted therapy grows, compounds like Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate are being explored for their potential in modulating specific disease pathways. The unique structural features of this molecule make it an attractive candidate for further investigation into its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full potential of such compounds.

The future directions for research on Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate include exploring its interactions with various biological targets and evaluating its efficacy in animal models. Additionally, computational studies using molecular modeling techniques can provide valuable insights into its binding mode and potential drug-like properties. Such interdisciplinary approaches are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, Ethyl 7-(3-aminophenyl)pyrazolo1,5-apyrimidine-2-carboxylate represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its development as a novel therapeutic agent. The continued exploration of pyrazoloapyrimidine derivatives will undoubtedly contribute to the growing arsenal of drugs designed to address complex diseases.